Cas no 1097127-74-6 (1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid
• CAS No: 1097127-74-6
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5700420
• PubChem ID: 43341209
• Update Time: 2025-05-20

1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS008124691
• 1097127-74-6
• CS-0263849
• CCG-347760
• 1-(2H-indazole-3-amido)cyclopentane-1-carboxylic acid
• Z385440312
• 1-(1H-indazole-3-carbonylamino)cyclopentane-1-carboxylic acid
• EN300-90350
• Cyclopentanecarboxylic acid, 1-[(2H-indazol-3-ylcarbonyl)amino]-
• 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid

• Inchi： 1S/C14H15N3O3/c18-12(15-14(13(19)20)7-3-4-8-14)11-9-5-1-2-6-10(9)16-17-11/h1-2,5-6H,3-4,7-8H2,(H,15,18)(H,16,17)(H,19,20)
• InChI Key： AUFPGBPKIJSBSW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C1C2C=CC=CC=2NN=1)=O)=O

Computed Properties

• Exact Mass: 273.111
• Monoisotopic Mass: 273.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 494.7±37.0 °C(Predicted)
• pka: 3.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid

1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid (CAS No. 1097127-74-6) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indazole moiety, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The indazole group is known for its versatile reactivity and ability to participate in various chemical transformations, making it a valuable component in drug design and material synthesis.

Recent studies have highlighted the potential of 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid as a precursor for the development of bioactive molecules. Its amide functionality and cyclopentane ring provide a platform for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound in the synthesis of peptide mimetics, which are designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability.

The synthesis of 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid typically involves multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. One common approach is the formation of the indazole ring through a Paal-Knorr synthesis, followed by the introduction of the amide group via an amidation reaction. The cyclopentane ring can be incorporated using ring-closing metathesis or other cycloaddition techniques. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications.

In terms of applications, 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a valuable tool for exploring therapeutic interventions. Additionally, this compound has been utilized in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials, due to its unique structural properties.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interactions with biological targets. These findings have been instrumental in guiding experimental efforts and accelerating the discovery of novel applications for this compound.

Furthermore, the environmental impact and safety profile of 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid have been evaluated in accordance with regulatory standards. Studies indicate that this compound exhibits low toxicity and biodegradability under standard conditions, making it suitable for use in eco-friendly chemical processes.

In conclusion, 1-(2H-Indazole-3-amido)cyclopentane-1-carboxylic acid (CAS No. 1097127-74-6) is a versatile compound with a wide range of potential applications in science and industry. Its unique structure, reactivity, and biocompatibility position it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing innovation across multiple disciplines.